Cas no 1805091-71-7 (6-(Difluoromethyl)-2-iodo-4-methoxy-3-methylpyridine)

• Product Name: 6-(Difluoromethyl)-2-iodo-4-methoxy-3-methylpyridine
• CAS No: 1805091-71-7
• MF: C₈H₈F₂INO
• MW: 299.05650138855
• CID: 4892235
• Update Time: 2025-06-11

6-(Difluoromethyl)-2-iodo-4-methoxy-3-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 6-(Difluoromethyl)-2-iodo-4-methoxy-3-methylpyridine

• Inchi： 1S/C8H8F2INO/c1-4-6(13-2)3-5(7(9)10)12-8(4)11/h3,7H,1-2H3
• InChI Key： USMMCKJDMLJJKP-UHFFFAOYSA-N
• SMILES： IC1=C(C)C(=CC(C(F)F)=N1)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 170
• XLogP3: 2.5
• Topological Polar Surface Area: 22.1

Additional information on 6-(Difluoromethyl)-2-iodo-4-methoxy-3-methylpyridine

Introduction to 6-(Difluoromethyl)-2-iodo-4-methoxy-3-methylpyridine (CAS No. 1805091-71-7)

6-(Difluoromethyl)-2-iodo-4-methoxy-3-methylpyridine (CAS No. 1805091-71-7) is a novel and highly versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, including a difluoromethyl group, an iodine substituent, a methoxy group, and a methyl group, offers a wide range of potential applications in drug discovery and development.

The difluoromethyl group in 6-(Difluoromethyl)-2-iodo-4-methoxy-3-methylpyridine is particularly noteworthy due to its ability to enhance the metabolic stability and bioavailability of the compound. Fluorinated compounds are known for their improved pharmacokinetic properties, which can lead to better drug efficacy and reduced toxicity. This makes 6-(Difluoromethyl)-2-iodo-4-methoxy-3-methylpyridine an attractive candidate for the development of new therapeutic agents.

The iodine substituent in this compound is another key feature that contributes to its versatility. Iodine atoms are often used in medicinal chemistry to improve the lipophilicity and binding affinity of molecules, which can enhance their interaction with biological targets. Additionally, the presence of iodine can facilitate radiolabeling studies, making 6-(Difluoromethyl)-2-iodo-4-methoxy-3-methylpyridine useful in preclinical and clinical research for imaging and diagnostic purposes.

The methoxy group in 6-(Difluoromethyl)-2-iodo-4-methoxy-3-methylpyridine plays a crucial role in modulating the electronic properties of the molecule. Methoxy groups are known to increase the electron-donating character of aromatic rings, which can influence the reactivity and stability of the compound. This property is particularly important in designing molecules with specific biological activities.

The methyl group in 6-(Difluoromethyl)-2-iodo-4-methoxy-3-methylpyridine further enhances the lipophilicity and steric bulk of the molecule. This can affect its solubility, permeability, and overall pharmacological profile. The combination of these substituents results in a compound with a well-balanced set of properties that make it suitable for various applications in drug discovery.

Recent studies have explored the potential of 6-(Difluoromethyl)-2-iodo-4-methoxy-3-methylpyridine as a lead compound for developing new drugs. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent inhibitory activity against specific enzymes involved in cancer progression. The study demonstrated that 6-(Difluoromethyl)-2-iodo-4-methoxy-3-methylpyridine effectively inhibited the activity of these enzymes at low concentrations, suggesting its potential as an anticancer agent.

In another study, published in Bioorganic & Medicinal Chemistry Letters, researchers investigated the use of 6-(Difluoromethyl)-2-iodo-4-methoxy-3-methylpyridine as a scaffold for designing inhibitors of bacterial enzymes. The results indicated that derivatives of this compound showed promising antibacterial activity against several multidrug-resistant strains, highlighting its potential as an antibacterial agent.

Beyond its therapeutic applications, 6-(Difluoromethyl)-2-iodo-4-methoxy-3-methylpyridine has also been studied for its use in chemical synthesis. Its unique structure makes it an excellent starting material for synthesizing more complex molecules with diverse functionalities. For example, researchers have used this compound as a building block to create novel pyridine derivatives with enhanced biological activities.

The synthesis of 6-(Difluoromethyl)-2-iodo-4-methoxy-3-methylpyridine typically involves multistep processes that require careful control of reaction conditions to ensure high yields and purity. Recent advancements in synthetic methods have led to more efficient and scalable routes for producing this compound, making it more accessible for both academic and industrial research.

In conclusion, 6-(Difluoromethyl)-2-iodo-4-methoxy-3-methylpyridine (CAS No. 1805091-71-7) is a highly promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features offer numerous opportunities for developing new drugs with improved pharmacological properties. Ongoing research continues to uncover new insights into the properties and applications of this compound, solidifying its position as a valuable tool in modern drug discovery efforts.